An In-depth Technical Guide to the Synthesis and Characterization of Non-2-yn-1-ol
An In-depth Technical Guide to the Synthesis and Characterization of Non-2-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Non-2-yn-1-ol, a valuable acetylenic alcohol intermediate in organic synthesis. This document details a reliable synthetic protocol and outlines the key analytical techniques used to confirm the structure and purity of the compound.
Synthesis of Non-2-yn-1-ol
A common and effective method for the synthesis of Non-2-yn-1-ol is the nucleophilic addition of a 1-heptyne-derived organometallic reagent to formaldehyde. This approach builds the C9 carbon skeleton and introduces the primary alcohol functionality in a single step. The following protocol describes a Grignard-mediated reaction, a widely used and scalable method.
Synthetic Pathway
The synthesis proceeds via the formation of a heptynylmagnesium bromide Grignard reagent, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. A subsequent acidic workup protonates the resulting alkoxide to yield the desired product, Non-2-yn-1-ol.
Experimental Protocol
Materials:
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1-Heptyne
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Ethylmagnesium bromide (solution in THF, e.g., 1.0 M)
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Paraformaldehyde
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Anhydrous tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution
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Diethyl ether
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Anhydrous magnesium sulfate (MgSO₄)
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Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, etc.)
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Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
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Grignard Reagent Formation:
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To a dry three-neck round-bottom flask under an inert atmosphere, add 1-heptyne (1.0 eq) dissolved in anhydrous THF.
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Cool the solution to 0 °C using an ice bath.
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Slowly add ethylmagnesium bromide (1.05 eq) dropwise via a dropping funnel over 30 minutes, maintaining the temperature at 0 °C. The evolution of ethane gas will be observed.
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After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the Grignard reagent.
-
-
Reaction with Formaldehyde:
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In a separate flask, heat paraformaldehyde under an inert atmosphere to depolymerize it into gaseous formaldehyde. Alternatively, dry gaseous formaldehyde from another source can be used.
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Bubble the gaseous formaldehyde through the Grignard reagent solution at 0 °C. The reaction is exothermic, so the addition rate should be controlled to maintain the temperature.
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After the addition of formaldehyde is complete, stir the reaction mixture at room temperature for an additional 2 hours.
-
-
Workup and Purification:
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Cool the reaction mixture to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).
-
Combine the organic layers and wash with brine (saturated NaCl solution).
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Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
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The crude product can be purified by vacuum distillation to yield Non-2-yn-1-ol as a colorless to pale yellow liquid.
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Characterization of Non-2-yn-1-ol
The structure and purity of the synthesized Non-2-yn-1-ol can be confirmed using various spectroscopic techniques.
Characterization Workflow
Spectroscopic Data
Table 1: Physical and Spectroscopic Data for Non-2-yn-1-ol
| Property | Value |
| Molecular Formula | C₉H₁₆O |
| Molecular Weight | 140.22 g/mol |
| Appearance | Colorless to pale yellow liquid |
| Boiling Point | 109-111 °C at 11 mmHg |
| Density | 0.873 g/mL at 25 °C |
| Refractive Index | 1.456 at 20 °C |
| ¹H NMR (CDCl₃, ppm) | δ 4.2 (t), 2.2 (tt), 1.5 (m), 1.3 (m), 0.9 (t) |
| ¹³C NMR (CDCl₃, ppm) | δ 86, 78, 51, 31, 28, 22, 19, 14 |
| IR (neat, cm⁻¹) | 3350 (broad, O-H), 2930, 2860 (C-H), 2230 (C≡C), 1020 (C-O) |
| Mass Spectrum (m/z) | 140 (M+), 123, 109, 95, 81, 67, 55, 41 |
Interpretation of Spectroscopic Data
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¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a triplet around 4.2 ppm corresponding to the two protons of the CH₂OH group, coupled to the adjacent propargylic protons. A triplet of triplets around 2.2 ppm is characteristic of the propargylic CH₂ group. The remaining signals in the aliphatic region (0.9-1.5 ppm) correspond to the hexyl chain.
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¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the two sp-hybridized carbons of the alkyne bond in the range of 78-86 ppm. The carbon bearing the hydroxyl group (C1) will appear around 51 ppm. The remaining signals correspond to the carbons of the hexyl chain.[1][2][3][4][5]
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Infrared (IR) Spectroscopy: The IR spectrum will exhibit a broad absorption band around 3350 cm⁻¹ characteristic of the O-H stretching vibration of the alcohol.[6][7][8][9] The C≡C triple bond stretch will appear as a weak to medium absorption band around 2230 cm⁻¹.[6][7][8][10] Strong C-H stretching vibrations from the alkyl chain will be observed in the 2860-2930 cm⁻¹ region, and the C-O stretch will be visible around 1020 cm⁻¹.[6]
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Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) at m/z 140.[11] Common fragmentation patterns for alcohols include the loss of water (M-18) and alpha-cleavage.[11][12][13] For Non-2-yn-1-ol, fragmentation of the alkyl chain is also expected.[11][14]
Safety and Handling
Non-2-yn-1-ol should be handled in a well-ventilated fume hood. It is a flammable liquid and may cause skin and eye irritation. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Grignard reagents are highly reactive and moisture-sensitive; therefore, all reactions involving them must be carried out under anhydrous conditions and an inert atmosphere.
This guide provides a foundational understanding of the synthesis and characterization of Non-2-yn-1-ol. Researchers are encouraged to consult additional literature and safety data sheets before undertaking any experimental work.
References
- 1. chem.libretexts.org [chem.libretexts.org]
- 2. chem.libretexts.org [chem.libretexts.org]
- 3. compoundchem.com [compoundchem.com]
- 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
- 5. che.hw.ac.uk [che.hw.ac.uk]
- 6. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
- 7. chem.libretexts.org [chem.libretexts.org]
- 8. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
- 9. orgchemboulder.com [orgchemboulder.com]
- 10. How to Identify Carbonyls, Alkenes, Alkynes, and Aromatics in the IR Spectrum | dummies [dummies.com]
- 11. chem.libretexts.org [chem.libretexts.org]
- 12. chem.libretexts.org [chem.libretexts.org]
- 13. whitman.edu [whitman.edu]
- 14. chemguide.co.uk [chemguide.co.uk]
